2-(4-cyclopropyl-7-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-(furan-2-ylmethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Synthesis and Characterization
The compound and its derivatives have been a subject of interest in synthetic chemistry. For instance, Şener et al. (2002) explored the synthesis of various derivatives from related compounds, focusing on the reactions of cyclic oxalyl compounds with hydrazines and hydrazones. This led to the production of ester or amide derivatives and pyrazolo[3,4-d]pyridazine derivatives, among others (Şener et al., 2002). Similarly, Bondock et al. (2008) utilized related compounds as intermediates for synthesizing a variety of heterocycles, including pyrazolo[3,4-d]triazines and pyrazolo[1,5-a]pyrimidines, characterized by their antimicrobial activities (Bondock et al., 2008).
Biological Activities
The compound's derivatives have demonstrated a range of biological activities. For instance, Hu Jingqian et al. (2016) synthesized a derivative and characterized its structure using various techniques, including single-crystal X-ray diffraction. This derivative showed moderate herbicidal and fungicidal activities (Hu Jingqian et al., 2016). El-Morsy et al. (2017) synthesized a series of derivatives, finding that some exhibited antitumor activity against human breast adenocarcinoma cells (El-Morsy et al., 2017).
Chemical Transformations and Applications
Various studies have focused on the chemical transformations of related compounds. Rahmouni et al. (2014) described the synthesis of novel isoxazolines and isoxazoles from pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives (Rahmouni et al., 2014). Eljazi I. Al-Afaleq and S. Abubshait (2001) developed pyrazolo[3,4-d]pyrimidines with varied substituents at the 1-position, highlighting the versatility of this chemical framework (Al-Afaleq & Abubshait, 2001).
Mechanism of Action
Properties
IUPAC Name |
2-(4-cyclopropyl-7-oxo-1-phenylpyrazolo[3,4-d]pyridazin-6-yl)-N-(furan-2-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N5O3/c27-18(22-11-16-7-4-10-29-16)13-25-21(28)20-17(19(24-25)14-8-9-14)12-23-26(20)15-5-2-1-3-6-15/h1-7,10,12,14H,8-9,11,13H2,(H,22,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XASXRAXWDRKIPS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NN(C(=O)C3=C2C=NN3C4=CC=CC=C4)CC(=O)NCC5=CC=CO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.